Cas no 199171-96-5 (1h-indazole-6-carboxylic acid,3-ethyl-)

• Product Name: 1h-indazole-6-carboxylic acid,3-ethyl-
• CAS No: 199171-96-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 2102457
• PubChem ID: 15521640
• Update Time: 2025-04-21

1h-indazole-6-carboxylic acid,3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1h-indazole-6-carboxylic acid,3-ethyl-
• NWNSMAXWOXQTNY-UHFFFAOYSA-N
• 3-ethyl-2H-indazole-6-carboxylic acid
• 3-ethyl-1H-indazole-6-carboxylic acid
• SCHEMBL3603415
• 199171-96-5
• 3-ethyl-1H-indazol-6-yl-carboxylic acid
• DB-165825
• 1H-Indazole-6-carboxylic acid, 3-ethyl-

• Inchi： 1S/C10H10N2O2/c1-2-8-7-4-3-6(10(13)14)5-9(7)12-11-8/h3-5H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： NWNSMAXWOXQTNY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(C=1)=NNC=2CC)=O

Computed Properties

• Exact Mass: 190.074227566Da
• Monoisotopic Mass: 190.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų